5-Mercaptouridylic acid

• CAS No.: 58380-75-9
• Molecular Formula: C9H13N2O9PS
• Molecular Weight: 356.25 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-5-(2,4-dioxo-5-sulfanylpyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• InChI: InChI=1S/C9H13N2O9PS/c12-5-3(2-19-21(16,17)18)20-8(6(5)13)11-1-4(22)7(14)10-9(11)15/h1,3,5-6,8,12-13,22H,2H2,(H,10,14,15)(H2,16,17,18)/t3-,5-,6-,8-/m1/s1
• InChI Key: CNZHSMAVJXLLPA-ZIYNGMLESA-N
• SMILES: C1=C(C(=O)NC(=O)N1C2C(C(C(O2)COP(=O)(O)O)O)O)S
• Isomeric SMILES: C1=C(C(=O)NC(=O)N1[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)O)O)O)S
• Synonyms: 5-mercaptouridine monophosphate; 5-mercaptouridylic acid

Description

5-Mercaptouridylic acid (hypothetical structure inferred from nomenclature) is a uridine derivative modified with a sulfhydryl (-SH) group at the 5-position of the pyrimidine ring. Thus, this analysis focuses on structurally analogous thiol-containing carboxylic acids, such as pyridine and benzoic acid derivatives, to infer comparative properties.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares key parameters of 5-mercaptouridylic acid analogs derived from the evidence:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Melting Point (°C)	Purity/Assay
5-Mercaptopyridine-2-carboxylic acid	24242-22-6	C₆H₅NO₂S	155.17	5-SH, 2-COOH on pyridine	Not reported	N/A
6-Mercaptopyridine-3-carboxylic acid	N/A	C₆H₅NO₂S	155.17	6-SH, 3-COOH on pyridine	260–262 (dec.)	90% technical grade
5-Chloro-2-mercaptobenzoic acid	20324-50-9	C₇H₅ClO₂S	188.63	5-Cl, 2-SH on benzene	Not reported	N/A

Key Observations:

• Isomerism Effects: Despite identical molecular formulas (C₆H₅NO₂S), 5-mercaptopyridine-2-carboxylic acid and its isomer 6-mercaptopyridine-3-carboxylic acid differ in substituent positions, which influence electronic distribution and solubility. The 2-carboxylic acid group in the former may enhance acidity compared to the 3-position isomer .

Reactivity and Functional Roles

• Thiol Group Reactivity : The -SH group in these compounds participates in disulfide bond formation, metal chelation, and redox reactions. For example, 5-mercaptopyridine-2-carboxylic acid’s thiol may act as a nucleophile in biochemical pathways .
• Carboxylic Acid Functionality : The -COOH group enables hydrogen bonding and salt formation, affecting solubility. Pyridine derivatives (e.g., 5-mercaptopyridine-2-carboxylic acid) may exhibit higher water solubility than benzoic acid analogs due to the polarizable nitrogen atom .

Q & A

Basic Research Questions

Q. What are the established synthesis protocols for 5-Mercaptouridylic acid, and how can researchers ensure reproducibility?

• Methodological Answer : Synthesis typically involves thiolation of uridine derivatives under controlled conditions (e.g., using H₂S gas or thiourea as sulfur donors). To ensure reproducibility:

• Document reaction parameters (temperature, pH, solvent system, stoichiometry).
• Characterize intermediates and final products via HPLC (purity >95%) and NMR (¹H, ¹³C, and ³¹P for phosphate groups) .
• Include negative controls (e.g., omitting the sulfur donor) to confirm reaction specificity.
• Provide raw spectral data in supplementary materials to enable independent validation .

Q. Which analytical techniques are most reliable for characterizing 5-Mercaptouridylic acid?

• Methodological Answer : Use a combination of:

• NMR Spectroscopy : Confirms molecular structure (e.g., thiol proton at δ 1.5–2.0 ppm) and monitors degradation .

• Mass Spectrometry (MS) : Validates molecular weight (e.g., ESI-MS m/z 340.2 [M-H]⁻).

• HPLC : Quantifies purity (C18 column, 0.1% TFA/MeCN gradient) .

• UV-Vis Spectroscopy : Detects absorbance peaks at 260 nm (characteristic of uridine derivatives) .

  Table 1 : Common Analytical Techniques and Parameters

  Technique	Key Parameters	Application
  NMR	<sup>1</sup>H, <sup>13</sup>C shifts	Structural elucidation
  HPLC	Retention time, peak area	Purity assessment
  ESI-MS	m/z ratio	Molecular weight confirmation

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data for 5-Mercaptouridylic acid?

• Methodological Answer : Discrepancies often arise from:

• Variability in experimental models (e.g., cell lines vs. in vivo systems). Address by standardizing assay conditions (e.g., ATP levels for cytotoxicity assays) .
• Batch-to-batch purity differences . Implement QC protocols (e.g., ≥95% purity via HPLC) and report lot-specific data .
• Statistical analysis : Use ANOVA with post-hoc tests to compare studies, and meta-analysis to aggregate findings .

Q. What experimental design strategies mitigate challenges in studying 5-Mercaptouridylic acid’s redox-sensitive behavior?

• Methodological Answer :

• Controlled atmosphere : Conduct experiments under inert gas (N₂ or Ar) to prevent oxidation .
• Real-time monitoring : Use cyclic voltammetry to track redox states during reactions.
• Stability assays : Compare degradation rates at pH 4–9 and 4°C vs. 25°C .
• Positive controls : Include known thiol stabilizers (e.g., DTT) to benchmark performance .

Q. How can multi-omics approaches enhance understanding of 5-Mercaptouridylic acid’s mechanism of action?

• Methodological Answer :

• Transcriptomics : RNA-seq to identify differentially expressed genes in treated vs. untreated cells.

• Metabolomics : LC-MS to trace metabolic pathway perturbations (e.g., glutathione synthesis).

• Proteomics : SILAC labeling to quantify protein-SH adduct formation .

• Integration : Use bioinformatics tools (e.g., KEGG pathway analysis) to link omics datasets .

  Table 2 : Challenges and Methodological Solutions in Advanced Research

  Challenge	Solution	Reference
  Data variability across studies	Standardized QC protocols + meta-analysis
  Redox instability	Inert atmosphere + real-time electrochemical monitoring
  Mechanistic ambiguity	Multi-omics integration + pathway enrichment

Methodological Guidelines for Researchers

• Literature Review : Prioritize primary sources (e.g., Journal of Medicinal Chemistry) over reviews to avoid biased interpretations .
• Ethical Reporting : Disclose conflicts of interest and raw data availability per FAIR principles .
• Data Reproducibility : Archive experimental details (e.g., NMR pulse sequences, HPLC gradients) in supplementary materials .